Cas no 2034443-51-9 (1-(2-chlorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea)

• Product Name: 1-(2-chlorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea
• CAS No: 2034443-51-9
• MF: C₁₉H₂₁ClN₂O₃
• MW: 360.834644079208
• CID: 5351152
• Update Time: 2025-07-15

1-(2-chlorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)urea
• 1-(2-chlorophenyl)-3-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]urea
• 1-(2-chlorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea

• Inchi： 1S/C19H21ClN2O3/c1-25-14-8-9-15-13(11-14)5-4-10-19(15,24)12-21-18(23)22-17-7-3-2-6-16(17)20/h2-3,6-9,11,24H,4-5,10,12H2,1H3,(H2,21,22,23)
• InChI Key： CLZUTYKZEHJYGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NCC1(C2C=CC(=CC=2CCC1)OC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 2.9
• Topological Polar Surface Area: 70.6

Additional information on 1-(2-chlorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea

Introduction to 1-(2-chlorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea (CAS No. 2034443-51-9)

1-(2-chlorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea, identified by its CAS number 2034443-51-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex aromatic and heterocyclic structure, represents a promising candidate for further exploration in drug discovery and therapeutic development. The compound’s unique chemical architecture, characterized by a chlorophenyl group and a tetrahydronaphthalene moiety linked via a urea functional group, positions it as a potential scaffold for designing novel bioactive molecules.

The structural composition of 1-(2-chlorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea encompasses several key pharmacophoric elements that are widely recognized for their biological activity. The presence of the chlorophenyl group suggests potential interactions with biological targets such as enzymes and receptors, while the tetrahydronaphthalene ring system introduces hydrophobicity and rigidity, which can enhance binding affinity. Additionally, the urea moiety is a well-documented pharmacological group known for its ability to form hydrogen bonds, facilitating stable interactions with biological macromolecules.

In recent years, the pharmaceutical industry has increasingly focused on leveraging computational chemistry and high-throughput screening to identify novel compounds with therapeutic potential. The molecular framework of 1-(2-chlorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea aligns well with current trends in drug design, particularly in the development of small-molecule inhibitors targeting key disease-related pathways. For instance, studies have indicated that derivatives of this class exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammation.

One of the most compelling aspects of this compound is its structural versatility. The tetrahydronaphthalen-1-ylmethyl substituent not only contributes to the molecule’s overall shape but also provides a site for further chemical modification. This flexibility allows researchers to fine-tune the compound’s properties—such as solubility, bioavailability, and metabolic stability—by introducing additional functional groups or altering existing ones. Such adaptability is crucial in optimizing lead compounds for clinical translation.

The synthesis of 1-(2-chlorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea presents both challenges and opportunities for synthetic chemists. The multi-step process typically involves condensation reactions between appropriately substituted precursors followed by functional group transformations. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation techniques, can be employed to enhance yield and purity. These approaches not only streamline the synthesis but also enable the construction of complex molecular architectures with high precision.

Evaluating the biological activity of CAS No. 2034443-51-9 requires rigorous in vitro and in vivo testing to assess its efficacy and safety profiles. Preliminary studies have demonstrated that this compound exhibits notable interactions with certain protein targets, suggesting potential therapeutic applications in areas such as oncology and immunology. For example, researchers have observed that derivatives of this class interfere with signaling pathways that are aberrantly activated in tumor cells. Furthermore, the compound’s ability to modulate enzyme activity has been explored in models of inflammatory diseases.

The role of computational modeling in understanding the pharmacological behavior of 1-(2-chlorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea cannot be overstated. Molecular docking simulations have been instrumental in predicting how this molecule might bind to its target proteins at an atomic level. These simulations not only help identify potential binding pockets but also provide insights into the molecular interactions that govern its biological activity. By integrating experimental data with computational predictions, researchers can develop more informed strategies for optimizing the compound’s pharmacokinetic properties.

As interest in natural product-inspired drug design continues to grow,CAS No. 2034443-51-9 exemplifies how combining structural motifs from different chemical classes can yield novel bioactive entities. The incorporation of both phenolic (from the chlorophenyl group) and tetrahydropyranoid (from the tetrahydronaphthalene ring) features creates a unique chemical entity that may exhibit properties superior to those of individual components alone.

The future prospects for 1-(2-chlorophenyl)-3-[(*tetrahydronaphthalen* - 1 - ylmethyl)urea] are promising given its structural complexity and demonstrated biological relevance. Ongoing research aims to elucidate its mechanism of action through detailed biochemical studies and animal models. Additionally,synthetic modifications will be explored to enhance its pharmacological profile, including improving solubility and reducing potential toxicity concerns.

In conclusion,CAS No 2034443 - 51 - 9 represents a significant advancement in pharmaceutical chemistry due to its intricate structure,potential therapeutic applications,and adaptability for further optimization.* Its development underscores*the importance*of interdisciplinary collaboration between chemists,*biologists,*and computer scientists*in uncovering new treatments*for complex diseases.* As research progresses,*this compound*holds great promise*as*an essential tool*in*the ongoing quest*to discover life-saving therapies.*